Methyl 2-bromomethyl-6-trifluoromethylnicotinate

• CAS RN: 280567-87-5
• Molecular Formula: C9H7BrF3NO2
• Molecular Weight: 298.06 g/mol
• IUPAC Name: methyl 2-(bromomethyl)-6-(trifluoromethyl)pyridine-3-carboxylate
• InChI: InChI=1S/C9H7BrF3NO2/c1-16-8(15)5-2-3-7(9(11,12)13)14-6(5)4-10/h2-3H,4H2,1H3
• InChI Key: HDKHSVZBZFIBLN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=C(C=C1)C(F)(F)F)CBr

Description

Methyl 2-bromomethyl-6-trifluoromethylnicotinate is a useful research compound. Its molecular formula is C9H7BrF3NO2 and its molecular weight is 298.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

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50 g (0.23 mol) of methyl 2-methyl-6-trifluoromethylnicotinate and 49 g (0.28 mol) of N-bromosuccinimide are heated for 90 minutes at 50° C. in 500 ml of carbon tetrachloride in the presence of a catalytic amount of α,α-azaisobutyronitrile with illumination by a 150 watt lamp. Precipitated succinimide is filtered off, and the product methyl 2-bromomethyl-6-trifluoromethyinicotinate is then isolated as main component by means of column chromatography (mobile phase ethyl acetate/hexane 1:15), 1H-NMR (CDCl3): 4.01, s, 3H; 5.03, s, 2H; 7.72, d (J 8.2 Hz), 1H, 8.43 ppm, d, (J 8.2 Hz), 1H. 25.6 g (35 mmol) of the above product are taken up in toluene and treated with 10.6 g (40 mmol) of triphenylphosphine. After the mixture has been heated for 2 hours at boiling point, pure (3-methoxycarbonyl-6-trifluoromethylpyridine-2-ylmethyl)triphenylphosphonium bromide of melting point 215-217° C. crystallizes out upon cooling.